Cas no 95234-75-6 (Pyridine,2,4-dichloro-5-(trichloromethyl)-)

• Product Name: Pyridine,2,4-dichloro-5-(trichloromethyl)-
• CAS No: 95234-75-6
• MF: C₆H₂Cl₅N
• MW: 265.351776599884
• CID: 797050
• PubChem ID: 18471425
• Update Time: 2025-05-21

Pyridine,2,4-dichloro-5-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2,4-dichloro-5-(trichloromethyl)-
• 2,4-dichloro-5-(trichloromethyl)pyridine
• 95234-75-6
• 2,4-Dichloro-5-trichloromethylpyrimidine, 97%
• MFCD11977458
• 4,6-dichloro-3-trichloromethylpyridine
• SCHEMBL1470507
• A845246
• DTXSID40594175
• SJZFMUGZRWVTKC-UHFFFAOYSA-N

• Inchi： 1S/C6H2Cl5N/c7-4-1-5(8)12-2-3(4)6(9,10)11/h1-2H
• InChI Key： SJZFMUGZRWVTKC-UHFFFAOYSA-N
• SMILES： ClC(C1C=NC(=CC=1Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 264.860037g/mol
• Monoisotopic Mass: 262.862988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.680±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on Pyridine,2,4-dichloro-5-(trichloromethyl)-

Pyridine,2,4-dichloro-5-(trichloromethyl)- (CAS No. 95234-75-6): A Comprehensive Overview

Pyridine,2,4-dichloro-5-(trichloromethyl)-, identified by its CAS number 95234-75-6, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic molecule, featuring a pyridine core substituted with two chlorine atoms at the 2 and 4 positions and a trichloromethyl group at the 5 position, has garnered considerable attention due to its versatile applications and structural properties.

The compound's unique structure makes it a valuable intermediate in the synthesis of various pharmacologically active agents. Its chlorinated pyridine framework provides multiple sites for further functionalization, enabling the development of complex molecular architectures. In recent years, researchers have explored its potential in the creation of novel therapeutic agents, particularly in the treatment of infectious diseases and cancer.

One of the most compelling aspects of Pyridine,2,4-dichloro-5-(trichloromethyl)- is its role in medicinal chemistry. The presence of multiple chlorine atoms enhances its reactivity, making it an excellent precursor for synthesizing bioactive molecules. For instance, studies have demonstrated its utility in the preparation of antiviral compounds that target RNA-dependent RNA polymerases, which are crucial enzymes in viral replication cycles.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies suggest that the chlorinated pyridine ring can interact effectively with biological targets, such as enzymes and receptors, due to its ability to form multiple hydrogen bonds and hydrophobic interactions. This has opened up new avenues for drug design and optimization.

In addition to its pharmaceutical applications, Pyridine,2,4-dichloro-5-(trichloromethyl)- has shown promise in materials science. Its electron-withdrawing nature makes it a suitable candidate for use in organic electronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's ability to undergo cross-coupling reactions also facilitates the synthesis of advanced materials with tailored properties.

The synthesis of Pyridine,2,4-dichloro-5-(trichloromethyl)- involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include chlorination of pyridine derivatives followed by functional group transformations. The efficiency and scalability of these synthetic methods are critical factors that influence their industrial applicability.

From a safety perspective, handling this compound requires adherence to standard laboratory protocols to ensure worker safety. While it is not classified as a hazardous material under current regulations, proper ventilation and personal protective equipment (PPE) are essential when working with it in large quantities.

The future prospects of Pyridine,2,4-dichloro-5-(trichloromethyl)- are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of new therapies and advanced materials.

In conclusion, Pyridine,2,4-dichloro-5-(trichloromethyl)- (CAS No. 95234-75-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As scientific understanding continues to evolve, the applications of this compound are expected to grow even further.